molecular formula C10H10FNS2 B8528174 5-(4-Fluoro-phenyl)-thiomorpholine-3-thione

5-(4-Fluoro-phenyl)-thiomorpholine-3-thione

Cat. No. B8528174
M. Wt: 227.3 g/mol
InChI Key: VBOGVRWMGSNZDF-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

5-(4-Fluoro-phenyl)-thiomorpholine-3-thione is a useful research compound. Its molecular formula is C10H10FNS2 and its molecular weight is 227.3 g/mol. The purity is usually 95%.
BenchChem offers high-quality 5-(4-Fluoro-phenyl)-thiomorpholine-3-thione suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 5-(4-Fluoro-phenyl)-thiomorpholine-3-thione including the price, delivery time, and more detailed information at info@benchchem.com.

properties

Molecular Formula

C10H10FNS2

Molecular Weight

227.3 g/mol

IUPAC Name

5-(4-fluorophenyl)thiomorpholine-3-thione

InChI

InChI=1S/C10H10FNS2/c11-8-3-1-7(2-4-8)9-5-14-6-10(13)12-9/h1-4,9H,5-6H2,(H,12,13)

InChI Key

VBOGVRWMGSNZDF-UHFFFAOYSA-N

Canonical SMILES

C1C(NC(=S)CS1)C2=CC=C(C=C2)F

Origin of Product

United States

Synthesis routes and methods

Procedure details

A mixture of phosphorus pentasulfide (5.12 g, 11.5 mmol) and sodium carbonate (1.22 g, 11.5 mmol) in THF (30 mL) was stirred at room temperature. A solution of 5-(4-fluoro-phenyl)-thiomorpholin-3-one (2.0 g, 9.5 mmol) in THF (25 mL) was slowly added, and the mixture was stirred at room temperature for 90 minutes. The mixture was diluted with 10% aqueous Na3PO4 solution (40 mL), and stirred at room temperature for five minutes. The mixture was extracted with a 1:4 mixture of ethyl acetate and diethyl ether, and the organic phase was separated, dried over MgSO4, filtered and concentrated under reduced pressure. Elution of the residue through silica (15-20% ethyl acetate/hexanes) gave 1.36 g of 5-(4-fluoro-phenyl)-thiomorpholine-3-thione, MP=107-108° C.
Quantity
5.12 g
Type
reactant
Reaction Step One
Quantity
1.22 g
Type
reactant
Reaction Step One
Name
Quantity
30 mL
Type
solvent
Reaction Step One
Quantity
2 g
Type
reactant
Reaction Step Two
Name
Quantity
25 mL
Type
solvent
Reaction Step Two
[Compound]
Name
Na3PO4
Quantity
40 mL
Type
solvent
Reaction Step Three

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